Cas no 2227870-90-6 ((3R)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid
• CAS No: 2227870-90-6
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6244639
• PubChem ID: 94425369
• Update Time: 2025-05-23

(3R)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid
• 2227870-90-6
• EN300-1801351

• Inchi： 1S/C11H14O4/c1-7-5-8(3-4-10(7)15-2)9(12)6-11(13)14/h3-5,9,12H,6H2,1-2H3,(H,13,14)/t9-/m1/s1
• InChI Key： NGCRYPHOSBDTFC-SECBINFHSA-N
• SMILES： O[C@H](CC(=O)O)C1C=CC(=C(C)C=1)OC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid

Compound CAS No. 2227870-90-6: (3R)-3-Hydroxy-3-(4-Methoxy-3-Methylphenyl)Propanoic Acid

The compound (3R)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid (CAS No. 2227870-90-6) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the class of hydroxy acids, which are known for their diverse biological activities and applications. The molecule's chiral center at the 3-position of the propanoic acid backbone contributes to its stereochemical properties, making it a valuable compound for enantioselective synthesis and drug development.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. Researchers have demonstrated that (3R)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid exhibits antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to interact with membrane receptors suggests its potential role in modulating inflammatory responses, making it a promising candidate for anti-inflammatory drug development.

The synthesis of this compound has been optimized through various methodologies, including asymmetric catalysis and enzymatic resolution, to achieve high enantiomeric excess. These advancements have significantly improved the scalability and cost-effectiveness of its production, paving the way for its broader application in the pharmaceutical industry. Furthermore, the incorporation of this compound into drug delivery systems has shown enhanced bioavailability and targeted delivery capabilities, which are critical factors in modern drug design.

In terms of structural analysis, the 4-methoxy-3-methylphenyl group attached to the propanoic acid backbone plays a crucial role in determining the compound's pharmacokinetic properties. The methoxy group enhances solubility and stability, while the methyl group contributes to lipophilicity, ensuring optimal absorption and distribution within biological systems. Computational studies using molecular docking have revealed that this compound binds effectively to several therapeutic targets, including enzymes involved in lipid metabolism and transcription factors associated with cellular proliferation.

Recent breakthroughs in metabolomics have also shed light on the metabolic pathways influenced by this compound. Studies indicate that it modulates key enzymes involved in energy metabolism, suggesting its potential as a therapeutic agent for metabolic disorders such as obesity and type 2 diabetes. Moreover, its ability to regulate lipid profiles makes it a candidate for addressing dyslipidemia-related conditions.

The environmental impact of this compound has also been a subject of recent research. Biodegradation studies reveal that it is readily metabolized by soil microorganisms, indicating its low environmental toxicity and suitability for agricultural applications. This aligns with the growing demand for eco-friendly chemicals in sustainable agriculture and green chemistry.

In conclusion, (3R)-3-hydroxy-3-(4-methoxy-3-methylphenyl)propanoic acid (CAS No. 2227870-90-6) is a multifaceted compound with immense potential across various industries. Its unique structure, coupled with advancements in synthetic methodologies and biological research, positions it as a key player in drug discovery and development. As ongoing studies continue to uncover its diverse applications, this compound is poised to make significant contributions to both human health and environmental sustainability.